Cas no 88795-87-3 (1-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)pentan-1-one)

• Product Name: 1-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)pentan-1-one
• CAS No: 88795-87-3
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• MDL: MFCD00461576
• CID: 1085462
• PubChem ID: 2836706
• Update Time: 2025-07-31

1-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)pentan-1-one
• 1-(2,2-dimethyloxan-4-yl)pentan-1-one
• 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-1-pentanone(SALTDATA: FREE)
• 1-(2,2-DIMETHYL-TETRAHYDRO-PYRAN-4-YL)-PENTAN-1-ONE
• 2,2-dimethyltetrahydropyran-4-yl butyl ketone
• BB_NC-0236
• HMS1703L17
• AKOS022184374
• MFCD00461576
• AKOS000547380
• VS-08885
• CS-0316987
• 88795-87-3
• 1-(2,2-DIMETHYLTETRAHYDRO-2H-PYRAN-4-YL)-1-PENTANONE
• DTXSID40385484
• BBL028638
• STL372770

• MDL： MFCD00461576
• Inchi： 1S/C12H22O2/c1-4-5-6-11(13)10-7-8-14-12(2,3)9-10/h10H,4-9H2,1-3H3
• InChI Key： QOVLSWDUISPJLL-UHFFFAOYSA-N
• SMILES： O1CCC(C(CCCC)=O)CC1(C)C

Computed Properties

• Exact Mass: 198.16200
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.95090